Barium nitrate
Barium nitrate
Barium nitrate is a white cubic crystal, it′s a density 3.24 g/cc, melts at 590°C, soluble in water and insoluble in alcohol.
Barium nitrate appears as a white crystalline solid. Noncombustible, but accelerates burning of combustible materials. If large quantities are involved in fire or the combustible material is finely divided, an explosion may result. May explode under prolonged exposure to heat or fire. Toxic oxides of nitrogen produced in fires.
Barium nitrate appears as a white crystalline solid. Noncombustible, but accelerates burning of combustible materials. If large quantities are involved in fire or the combustible material is finely divided, an explosion may result. May explode under prolonged exposure to heat or fire. Toxic oxides of nitrogen produced in fires.
Brand Name:
Vulcanchem
CAS No.:
10022-31-8
VCID:
VC21254475
InChI:
InChI=1S/Ba.HNO3/c;2-1(3)4/h;(H,2,3,4)
SMILES:
[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Ba+2]
Molecular Formula:
BaHNO3
Molecular Weight:
200.34 g/mol
Barium nitrate
CAS No.: 10022-31-8
Cat. No.: VC21254475
Molecular Formula: BaHNO3
Molecular Weight: 200.34 g/mol
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Specification
| Description | Barium nitrate is a white cubic crystal, it′s a density 3.24 g/cc, melts at 590°C, soluble in water and insoluble in alcohol. Barium nitrate appears as a white crystalline solid. Noncombustible, but accelerates burning of combustible materials. If large quantities are involved in fire or the combustible material is finely divided, an explosion may result. May explode under prolonged exposure to heat or fire. Toxic oxides of nitrogen produced in fires. |
|---|---|
| CAS No. | 10022-31-8 |
| Molecular Formula | BaHNO3 |
| Molecular Weight | 200.34 g/mol |
| IUPAC Name | barium(2+);dinitrate |
| Standard InChI | InChI=1S/Ba.HNO3/c;2-1(3)4/h;(H,2,3,4) |
| Standard InChI Key | APLQTTYBCHJFIJ-UHFFFAOYSA-N |
| SMILES | [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Ba+2] |
| Canonical SMILES | [N+](=O)(O)[O-].[Ba] |
| Boiling Point | Decomposes (NIOSH, 2016) Decomposes |
| Colorform | White cubic crystals Lustrous white crystals Crystals or crystalline powde |
| Melting Point | 1098 °F (USCG, 1999) 590 °C 1094°F |
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